AB-PINACA pentanoic acid metabolite
AB-PINACA pentanoic acid metabolite
AB-PINACA (Item No. 14038) is a synthetic cannabinoid (CB) that has been identified in illegal herbal products. AB-PINACA pentanoic acid metabolite is an expected compound produced by phase I metabolism of AB-PINACA in vivo, based on the metabolism of comparable alkylindole CBs. The physiological and toxicological properties of this compound have not been determined. This product is intended for research and forensic applications.
Brand Name:
Vulcanchem
CAS No.:
1879029-93-2
VCID:
VC0158990
InChI:
InChI=1S/C18H24N4O4/c1-11(2)15(17(19)25)20-18(26)16-12-7-3-4-8-13(12)22(21-16)10-6-5-9-14(23)24/h3-4,7-8,11,15H,5-6,9-10H2,1-2H3,(H2,19,25)(H,20,26)(H,23,24)
SMILES:
CC(C)C(C(=O)N)NC(=O)C1=NN(C2=CC=CC=C21)CCCCC(=O)O
Molecular Formula:
C18H24N4O4
Molecular Weight:
360.4
AB-PINACA pentanoic acid metabolite
CAS No.: 1879029-93-2
Reference Standards
VCID: VC0158990
Molecular Formula: C18H24N4O4
Molecular Weight: 360.4
| CAS No. | 1879029-93-2 |
|---|---|
| Product Name | AB-PINACA pentanoic acid metabolite |
| Molecular Formula | C18H24N4O4 |
| Molecular Weight | 360.4 |
| IUPAC Name | 5-[3-[(1-amino-3-methyl-1-oxobutan-2-yl)carbamoyl]indazol-1-yl]pentanoic acid |
| Standard InChI | InChI=1S/C18H24N4O4/c1-11(2)15(17(19)25)20-18(26)16-12-7-3-4-8-13(12)22(21-16)10-6-5-9-14(23)24/h3-4,7-8,11,15H,5-6,9-10H2,1-2H3,(H2,19,25)(H,20,26)(H,23,24) |
| Standard InChIKey | QNEBIXFSJOHXCK-UHFFFAOYSA-N |
| SMILES | CC(C)C(C(=O)N)NC(=O)C1=NN(C2=CC=CC=C21)CCCCC(=O)O |
| Description | AB-PINACA (Item No. 14038) is a synthetic cannabinoid (CB) that has been identified in illegal herbal products. AB-PINACA pentanoic acid metabolite is an expected compound produced by phase I metabolism of AB-PINACA in vivo, based on the metabolism of comparable alkylindole CBs. The physiological and toxicological properties of this compound have not been determined. This product is intended for research and forensic applications. |
| Synonyms | 3-[[[1-(aminocarbonyl)-2-methylpropyl]amino]carbonyl]-1H-indazole-1-pentanoic acid |
| Reference | 1.Uchiyama, N.,Matsuda, S.,Wakana, D., et al. New cannabimimetic indazole derivatives, N-(1-amino-3methyl-1-oxobutan-2-yl)-1-pentyl-1H-indazole-3-carboxamide (AB-PINACA) and N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(4-fluorobenzyl)-1H-indazole-3-carboxamide |
| PubChem Compound | 102334107 |
| Last Modified | Nov 11 2021 |
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